Cas no 854811-46-4 (2,5-dimethylthiophen-3-amine)

2,5-dimethylthiophen-3-amine structure
2,5-dimethylthiophen-3-amine structure
Product Name:2,5-dimethylthiophen-3-amine
CAS No:854811-46-4
MF:C6H9NS
MW:127.207360029221
CID:5850669
PubChem ID:23464347
Update Time:2023-11-27

2,5-dimethylthiophen-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenamine, 2,5-dimethyl-
    • AKOS006341166
    • 854811-46-4
    • SCHEMBL11310899
    • EN300-1858204
    • 2,5-DIMETHYLTHIOPHEN-3-AMINE
    • 2,5-dimethylthiophen-3-amine
    • Inchi: 1S/C6H9NS/c1-4-3-6(7)5(2)8-4/h3H,7H2,1-2H3
    • InChI Key: PQJUONYRKFPEAE-UHFFFAOYSA-N
    • SMILES: C1(C)SC(C)=CC=1N

Computed Properties

  • Exact Mass: 127.04557046g/mol
  • Monoisotopic Mass: 127.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Density: 1.118±0.06 g/cm3(Predicted)
  • Boiling Point: 252.4±35.0 °C(Predicted)
  • pka: 4.24±0.10(Predicted)

2,5-dimethylthiophen-3-amine Pricemore >>

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